Cas no 717878-06-3 (1-(4-Fluorophenyl)-4-nitro-1H-imidazole)

• Product name: 1-(4-Fluorophenyl)-4-nitro-1H-imidazole
• CAS No: 717878-06-3
• MF: C₉H₆FN₃O₂
• MW: 207.161244869232
• CID: 822817
• PubChem ID: 24756919

1-(4-Fluorophenyl)-4-nitro-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 1-(4-Fluorophenyl)-4-nitro-1H-imidazole
• 1-(4-fluorophenyl)-4-nitroimidazole
• DTXSID70647204
• 717878-06-3
• SCHEMBL17632850
• CHEMBL2153106
• AKOS021983085
• ALBB-034645

• Inchi： InChI=1S/C9H6FN3O2/c10-7-1-3-8(4-2-7)12-5-9(11-6-12)13(14)15/h1-6H
• InChI Key： FOIATWGBQMPJJP-UHFFFAOYSA-N
• SMILES： C1=C(C=CC(=C1)N2C=C(N=C2)[N+](=O)[O-])F

Computed Properties

• Exact Mass: 207.04440460g/mol
• Monoisotopic Mass: 207.04440460g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 63.6Ų